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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

tetradecane in pipeline flow experiments.

Frequently Asked Questions (FAQs)
Q1: What is tetradecane and why is it relevant in flow assurance studies?

A1: Tetradecane (C14H30) is a straight-chain alkane with 14 carbon atoms.[1] It is a

component of kerosene and gas oil fractions of crude oil.[2] In laboratory settings, it is often

used as a model compound to study the behavior of waxy crude oils because its properties,

particularly its tendency to solidify at lower temperatures, are representative of the paraffin

waxes that can cause blockages in pipelines.[3]

Q2: What are the primary flow assurance issues associated with tetradecane?

A2: The main flow assurance challenges with tetradecane in pipelines are:

Wax Deposition: As the temperature in a pipeline drops, tetradecane can precipitate from

the fluid and deposit on the cold pipe walls, leading to restricted flow and potentially

complete blockage.[4]

Emulsion Formation: Tetradecane is insoluble in water and can form stable water-in-oil or

oil-in-water emulsions, which can significantly increase the viscosity of the fluid and lead to
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increased pumping pressure requirements.[2][5]

Hydrate Formation: While less common as a primary issue with pure tetradecane, in the

presence of water and light hydrocarbon gases at high pressure and low temperature, gas

hydrates can form. Tetradecane can be used as a phase change material to study hydrate

formation for gas storage applications.[6][7]

Q3: At what temperature does tetradecane start to solidify?

A3: The melting point of pure tetradecane is approximately 5.5 °C (41.9 °F).[2] However, in a

mixture with other hydrocarbons, the temperature at which wax crystals begin to form, known

as the Wax Appearance Temperature (WAT) or cloud point, can be different and depends on

the composition of the mixture.[3]

Q4: Is tetradecane soluble in water?

A4: No, tetradecane is insoluble in water due to its nonpolar nature.[1][2] It is, however,

soluble in many organic solvents like hexane, octane, and benzene.[1]

Troubleshooting Guides
Issue 1: Unexpectedly high pressure drop in the
experimental pipeline.
Q: We are observing a much higher pressure drop than anticipated in our pipeline experiment

with tetradecane. What could be the cause and how can we troubleshoot it?

A: An unexpectedly high pressure drop is a common indicator of a flow restriction. The most

likely causes in a tetradecane system are wax deposition or the formation of a high-viscosity

emulsion.

Troubleshooting Steps:

Check Temperature Profile: Verify the temperature along the length of your pipeline. A

significant drop in temperature, especially below the Wax Appearance Temperature (WAT) of

your fluid, is a strong indicator of potential wax deposition.[4]
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Visual Inspection (if possible): If your experimental setup has a transparent section, visually

inspect for any solid deposits on the pipe wall or cloudiness in the fluid.

Sample Analysis: Carefully extract a sample of the fluid from the pipeline.

For Wax: Cool the sample further and observe if solid crystals form. You can perform a

cloud point test (see Experimental Protocols) to determine the WAT.

For Emulsions: Examine the sample under a microscope to check for the presence of

dispersed droplets. A stable emulsion will appear opaque and homogenous.

Viscosity Measurement: Measure the viscosity of the fluid sample. A significant increase in

viscosity compared to pure tetradecane at the same temperature could indicate the

formation of an emulsion.

Issue 2: Complete blockage of the pipeline.
Q: Our experimental pipeline is completely blocked. How can we diagnose the cause and

remediate it?

A: A complete blockage is a severe flow assurance problem, likely caused by extensive wax

deposition.

Troubleshooting and Remediation:

Confirm Blockage Location: If possible, use pressure sensors along the pipeline to identify

the section with the highest pressure differential, which will indicate the location of the plug.

Remediation Strategies:

Thermal Methods: Gently increase the temperature of the blocked section of the pipeline

to melt the wax deposit.[8] This is often the most effective method for wax plugs.

Chemical Methods: If thermal methods are not feasible, consider using a solvent to

dissolve the wax. Toluene or xylene are effective solvents for paraffin waxes.[8] Introduce

the solvent into the blocked section and allow time for it to dissolve the plug.
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Mechanical Methods: In industrial settings, mechanical "pigs" are used to scrape the wax

from the pipe walls.[9] In a laboratory setting, this may involve disassembling the pipeline

to manually remove the blockage.

Issue 3: Formation of a stable emulsion.
Q: We have a stable emulsion of tetradecane and water that is difficult to break. What are our

options?

A: Breaking a stable emulsion involves destabilizing the interface between the oil and water

droplets.

Troubleshooting and Destabilization:

Chemical Demulsifiers: These are surfactants that act at the oil-water interface to promote

coalescence of the dispersed droplets. The selection of an appropriate demulsifier depends

on the type of emulsion (oil-in-water or water-in-oil) and the properties of the fluid.

Thermal Treatment: Heating the emulsion can reduce the viscosity of the continuous phase

and increase the kinetic energy of the droplets, promoting coalescence.

Centrifugation: Applying a strong centrifugal force can accelerate the separation of the two

phases by enhancing the effect of their density difference.

Data Presentation
Table 1: Physical Properties of n-Tetradecane
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Property Value Reference

Chemical Formula C₁₄H₃₀ [10]

Molar Mass 198.39 g/mol [11]

Melting Point 5.5 °C (lit.) [2]

Boiling Point 252-254 °C (lit.) [2]

Density 0.762 g/mL at 20 °C (lit.) [2]

Viscosity 2.13 mPa·s at 25 °C [11]

Water Solubility Insoluble (<0.0001 g/L) [1][2]

log Kow (Octanol-Water

Partition Coefficient)
7.20 [11]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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